(S)-N-Boc-3,5-difluorophenylalanine
Overview
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, structure, and some basic properties such as molecular weight, boiling point, melting point, etc. It may also include its classification (e.g., amino acid, alkaloid, carbohydrate, etc.) and its role or function if it’s a biological molecule .
Synthesis Analysis
The synthesis of a chemical compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis analysis includes the study of these reactions, their conditions (e.g., temperature, pressure, catalyst), their yield, and their mechanism .Molecular Structure Analysis
The molecular structure of a compound is determined by various spectroscopic techniques such as NMR, IR, UV-Vis, X-ray crystallography, etc. The analysis involves the interpretation of the spectroscopic data to elucidate the structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the study of the reaction conditions, the mechanism, the products formed, and the yield. It also involves studying the factors that influence the rate of the reaction .Physical and Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as its solubility, stability, reactivity, optical properties, electrical properties, magnetic properties, etc .Scientific Research Applications
1. Applications in Peptide Chemistry
(S)-N-Boc-3,5-difluorophenylalanine has notable applications in peptide chemistry. It has been utilized in native chemical ligations involving phenylalanine. For instance, the synthesis of erythro-N-Boc-β-mercapto-l-phenylalanine facilitated native chemical ligations at phenylalanine, proving its compatibility with reactive side chains and its ability to ligate amino acids other than glycine (Crich & Banerjee, 2007). Additionally, its role in the synthesis of tetrapeptide Boc-Phe-Xaa-Phe-OBzl and its efficiency in various coupling reactions emphasize its significance in peptide synthesis (Spencer et al., 2009).
2. Applications in Protein Chemistry
In protein chemistry, the fluorinated amino acids, including derivatives of this compound, serve as powerful tools. Their distinct (19)F NMR signatures make them valuable for analyzing protein-membrane interactions through NMR spectroscopy (Qin et al., 2012).
3. Applications in Material Science and Bioengineering
The compound's derivatives have been studied for their potential in material science and bioengineering. For instance, the co-assembly of diphenylalanine and its Boc-modified derivative has been investigated for their properties in material science, showcasing its utility in optimizing material properties for various applications, including tissue engineering scaffolds and drug delivery vehicles (Creasey et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2S)-3-(3,5-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-9(15)7-10(16)5-8/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZBNUDVCRKSYDG-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=CC(=C1)F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC(=CC(=C1)F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40942718 | |
Record name | N-[tert-Butoxy(hydroxy)methylidene]-3,5-difluorophenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40942718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
205445-52-9 | |
Record name | N-[(1,1-Dimethylethoxy)carbonyl]-3,5-difluoro-L-phenylalanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=205445-52-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[tert-Butoxy(hydroxy)methylidene]-3,5-difluorophenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40942718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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